![molecular formula C15H11BrN2O2S B4403731 4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide](/img/structure/B4403731.png)
4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide
Overview
Description
4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide is a chemical compound that has been studied for its potential use in scientific research. It is a complex molecule with a unique structure that has attracted attention from researchers in various fields. In
Mechanism of Action
The mechanism of action of 4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and to inhibit the growth of cancer cells in vitro. It has also been shown to have antioxidant properties, which may be beneficial in protecting against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a valuable tool for cancer research. However, the compound is difficult to synthesize and requires specialized equipment and expertise. Additionally, its mechanism of action is not yet fully understood, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for research involving 4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide. One area of research could be to further investigate the compound's mechanism of action, in order to better understand how it works and how it can be used in various types of experiments. Another area of research could be to explore the potential use of the compound in other areas of scientific research, such as neurodegenerative diseases or cardiovascular disease. Additionally, researchers could investigate ways to improve the synthesis method of the compound, in order to make it more accessible to other researchers.
Scientific Research Applications
4-bromo-3-methoxy-N-1,3-thiazol-2-yl-2-naphthamide has been studied for its potential use in scientific research. It has been shown to have anti-inflammatory properties and has been used in studies to investigate the role of inflammation in various diseases. It has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
4-bromo-3-methoxy-N-(1,3-thiazol-2-yl)naphthalene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O2S/c1-20-13-11(14(19)18-15-17-6-7-21-15)8-9-4-2-3-5-10(9)12(13)16/h2-8H,1H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDOMIOCZYMOCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1C(=O)NC3=NC=CS3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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